molecular formula C18H16N2OS B2740580 4-methylbenzyl 5-[(E)-2-phenylethenyl]-1,3,4-oxadiazol-2-yl sulfide CAS No. 478047-50-6

4-methylbenzyl 5-[(E)-2-phenylethenyl]-1,3,4-oxadiazol-2-yl sulfide

Cat. No. B2740580
CAS RN: 478047-50-6
M. Wt: 308.4
InChI Key: IQNVNDSGHAWVBW-VAWYXSNFSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“4-methylbenzyl 5-[(E)-2-phenylethenyl]-1,3,4-oxadiazol-2-yl sulfide” is a chemical compound . It is offered by several suppliers, including Benchchem and American Custom Chemicals Corporation . The compound is available in different purities and quantities .

Scientific Research Applications

Medicinal Chemistry

This compound, with its unique structure, could be used in medicinal chemistry for the development of new drugs. Heterocycles based on the 1,2,3-triazole moiety, which is similar to the 1,3,4-oxadiazole moiety in the given compound, have been utilized in the development of several medicinal scaffolds that demonstrate anti-HIV, antitubercular, antiviral, antibacterial, and anticancer activities .

Organic Synthesis

The compound could be used as a starting material or intermediate in organic synthesis. Sulfides, such as this compound, are useful starting materials for the synthesis of many organic compounds .

Biological Activities

The compound could exhibit various biological activities. For example, 4,5-disubstituted-3-mercaptotriazolic nucleus, which is similar to the 1,3,4-oxadiazole moiety in the given compound, is associated with numerous biological activities such as antibacterial, antifungal, anti-HIV, and anti-inflammatory .

Synthesis of Sulfoxides or Sulfones

Sulfides can be oxidized into sulfoxides or sulfones, which have received extensive attention as essentially synthetic intermediates in some important organic molecule syntheses .

Pharmaceutical Applications

Given its potential biological activities, this compound could be used in the development of new pharmaceuticals. For example, sulfoxides and sulfones synthesized from sulfides have been used in the synthesis of drugs such as lansoprazole and omeprazole .

properties

IUPAC Name

2-[(4-methylphenyl)methylsulfanyl]-5-[(E)-2-phenylethenyl]-1,3,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2OS/c1-14-7-9-16(10-8-14)13-22-18-20-19-17(21-18)12-11-15-5-3-2-4-6-15/h2-12H,13H2,1H3/b12-11+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IQNVNDSGHAWVBW-VAWYXSNFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CSC2=NN=C(O2)C=CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)CSC2=NN=C(O2)/C=C/C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(4-methylphenyl)methylsulfanyl]-5-[(E)-2-phenylethenyl]-1,3,4-oxadiazole

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